{[(3,3-Dimethoxycyclobutyl)methoxy]methyl}benzene

• CAS No.: 583830-08-4
• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: (3,3-dimethoxycyclobutyl)methoxymethylbenzene
• InChI: InChI=1S/C14H20O3/c1-15-14(16-2)8-13(9-14)11-17-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key: MXXNBOJOWZJBSL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)COCC2=CC=CC=C2)OC

Description

{[(3,3-Dimethoxycyclobutyl)methoxy]methyl}benzene is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirring solution of crude (3,3-dimethoxy-cyclobutyl)-methanol (11.9 g, 81.5 mmol) in 100 mL of tetrahydrofuran at room temperature was added a solution of potassium t-butoxide (163 mL, 1M tetrahydrofuran). The reaction was allowed to stir for 30 minutes and then benzyl bromide (10.2 mL, 85.6 mmol) was added. After 30 minutes TLC analysis indicated complete consumption of starting material. The reaction was quenched with water and diluted with methylene chloride. The organic layer was separated, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. Purification of this material was accomplished by flash column chromatography using a Biotage Column 75 medium, eluting with a gradient of hexanes through 5% EtOAc/hexanes. The product containing fractions were collected and concentrated under reduced pressure to give the title compound (13.2 g, 69% yield), as a colorless oil.